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CAS No.: 13967-90-3

Cat. No.: B079177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Barium bromate monohydrate (Ba(BrO₃)₂·H₂O) is an inorganic compound of interest in

various chemical applications, including as an oxidizing agent and in the preparation of other

bromates. This technical guide provides an in-depth overview of its preparation, purification,

and key physicochemical properties. Detailed experimental protocols for its synthesis and

characterization are presented, supported by quantitative data organized for clarity and

comparative analysis. Furthermore, this document includes visualizations of the experimental

workflow to facilitate a comprehensive understanding of the processes involved.

Chemical Identity and Properties
Barium bromate monohydrate is the hydrated salt of barium and bromic acid. It presents as a

white, crystalline solid.[1][2] The compound is a strong oxidizing agent and should be handled

with care, as it can react violently with combustible and reducing materials.[1] Barium

compounds are also notably toxic.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of barium bromate monohydrate is

provided in Table 1.

Property Value Reference(s)

Chemical Formula Ba(BrO₃)₂·H₂O [2][3]

Molecular Weight 411.17 g/mol [4]

CAS Number 10326-26-8 [2][5]

Appearance
White, monoclinic crystals or

powder
[2][4]

Density 3.99 g/cm³ [2]

Decomposition Temp. ~260 °C [2]

Solubility in Water

0.44 g/100 mL at 10°C0.96

g/100 mL at 30°C5.39 g/100

mL at 100°C

[2]

Solubility in other Solvents Insoluble in ethanol [2]

Crystal Structure
X-ray diffraction studies have been pivotal in elucidating the crystal structure of barium
bromate monohydrate.[1] It crystallizes in the monoclinic system. Detailed crystallographic

data are presented in Table 2.
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Crystallographic
Parameter

Value Reference(s)

Crystal System Monoclinic [1][4]

Space Group I2/c [1]

Lattice Constants
a = 9.0696 Åb = 7.8952 Åc =

9.6295 Åβ = 93.26°
[1]

Cell Volume 688.4 Å³ [1]

Experimental Protocols
Synthesis of Barium Bromate Monohydrate
The primary method for preparing barium bromate is through a double displacement reaction

in an aqueous solution.[6][7] This protocol is based on the reaction between potassium

bromate and barium chloride.[6]

Reaction: 2 KBrO₃(aq) + BaCl₂(aq) → Ba(BrO₃)₂(s) + 2 KCl(aq)

Materials:

Potassium bromate (KBrO₃)

Barium chloride (BaCl₂)

Deionized water

Procedure:

Prepare a concentrated solution of barium chloride by dissolving it in hot deionized water.

Separately, prepare a concentrated solution of potassium bromate by dissolving it in as little

hot deionized water as possible.[7]

While both solutions are still hot, add the potassium bromate solution to the barium chloride

solution.[7] A white precipitate of barium bromate will form immediately.
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Allow the mixture to cool slowly to room temperature to encourage crystal growth.

Further cool the mixture in an ice bath to maximize precipitation.

Collect the white precipitate by filtration.

Wash the precipitate with ice-cold deionized water to remove the soluble potassium chloride

byproduct.[7]

Dry the resulting barium bromate monohydrate crystals.

Purification by Recrystallization
Due to the significant difference in its solubility in hot versus cold water, barium bromate can

be effectively purified by recrystallization.[7]

Procedure:

Transfer the crude barium bromate crystals to a beaker.

Add a minimum amount of deionized water, approximately 10 mL for every 1 gram of barium
bromate.[7]

Heat the suspension to boiling while stirring.

Slowly add more hot deionized water until all the barium bromate has dissolved.

Cover the beaker and allow the solution to cool slowly to room temperature.

Once at room temperature, place the beaker in an ice bath (around 10°C or colder) to induce

further crystallization.[7]

Collect the purified, needle-like crystals by filtration.

Wash the crystals with a small amount of ice-cold deionized water.

Dry the pure barium bromate monohydrate crystals. This process can yield a purity of over

90%.[7]
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Characterization Methods
X-ray Diffraction (XRD): Single-crystal or powder XRD can be used to confirm the crystal

structure and phase purity of the synthesized product.[1]

Thermogravimetric Analysis (TGA) / Differential Scanning Calorimetry (DSC): These thermal

analysis techniques are employed to determine the decomposition temperature and study

the thermal stability of the compound.[8][9][10][11][12][13][14]

Experimental Workflow and Diagrams
The following diagrams illustrate the key processes in the preparation and purification of

barium bromate monohydrate.

Potassium Bromate
Solution (Hot)

Mixing & Precipitation

Barium Chloride
Solution (Hot)

Cooling
(Room Temp & Ice Bath)

Precipitate Forms Filtration & Washing
(Ice-cold water) Crude Ba(BrO₃)₂·H₂O

Click to download full resolution via product page

Caption: Synthesis of Crude Barium Bromate Monohydrate.
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Minimal Hot Water

Slow Cooling &
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Click to download full resolution via product page

Caption: Purification via Recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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